2,2-dichloro-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methylcyclopropanecarboxamide

• IUPAC Name: 2,2-dichloro-N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-methylcyclopropane-1-carboxamide
• InChI: InChI=1S/C11H15Cl2N3O/c1-7-8(5-16(3)15-7)4-14-9(17)10(2)6-11(10,12)13/h5H,4,6H2,1-3H3,(H,14,17)
• InChI Key: NAMXXOKTWWRCJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CNC(=O)C2(CC2(Cl)Cl)C)C
• Molecular Formula: C11H15Cl2N3O
• Molecular Weight: 276.16 g/mol

Description

2,2-Dichloro-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methylcyclopropanecarboxamide is a chemical compound that belongs to the class of pyrazole derivatives. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-dichloro-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methylcyclopropanecarboxamide typically involves the following steps:

• Formation of the Pyrazole Core: : The pyrazole ring is usually formed through the reaction of hydrazines with β-diketones or β-ketoesters.

• Methylation: : The methylation of the pyrazole nitrogen and the cyclopropane ring is performed using methylating agents such as methyl iodide or dimethyl sulfate.

• Amide Formation: : The final step involves the formation of the amide bond between the cyclopropanecarboxylic acid derivative and the pyrazole methyl group, typically using coupling reagents like carbodiimides.

Industrial Production Methods

In an industrial setting, the synthesis of this compound may involve large-scale reactions with optimized conditions to ensure high yield and purity. Continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2,2-Dichloro-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methylcyclopropanecarboxamide can undergo various chemical reactions, including:

• Oxidation: : Oxidation reactions can be performed to introduce oxygen-containing functional groups.

• Reduction: : Reduction reactions can be used to convert functional groups to their reduced forms.

• Substitution: : Substitution reactions can replace chlorine or methyl groups with other substituents.

Common Reagents and Conditions

• Oxidation: : Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are often used.

• Substitution: : Nucleophiles like amines or alcohols can be used for substitution reactions, often in the presence of a base.

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its reactivity with various reagents makes it a versatile intermediate in organic synthesis.

Biology

In biological research, pyrazole derivatives have shown potential as enzyme inhibitors, making them useful in studying metabolic pathways and developing therapeutic agents.

Medicine

The compound's potential medicinal applications include its use as an anti-inflammatory, antiviral, or anticancer agent. Its ability to interact with biological targets can be explored for drug development.

Industry

In the industrial sector, this compound can be used in the production of agrochemicals, dyes, and other chemical products due to its unique chemical properties.

Mechanism of Action

The mechanism by which 2,2-dichloro-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methylcyclopropanecarboxamide exerts its effects involves its interaction with specific molecular targets. These interactions can modulate biological pathways, leading to the desired therapeutic or industrial outcomes. The exact molecular targets and pathways would depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2-Chloro-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methylcyclopropanecarboxamide: : Similar structure but with one less chlorine atom.

• N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methylcyclopropanecarboxamide: : Lacks the dichloro substitution.

• 2,2-Dichloro-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-1-methylcyclopropanecarboxamide: : Similar but with a different pyrazole substitution pattern.

Uniqueness

The presence of the dichloro group in the cyclopropane ring and the specific substitution pattern on the pyrazole ring make this compound unique compared to its analogs